3-(benzofuran-2-yl)-7-methoxy-4H-chromen-4-one

• IUPAC Name: 3-(1-benzofuran-2-yl)-7-methoxychromen-4-one
• InChI: InChI=1S/C18H12O4/c1-20-12-6-7-13-16(9-12)21-10-14(18(13)19)17-8-11-4-2-3-5-15(11)22-17/h2-10H,1H3
• InChI Key: FWTSZFMDSVOGKL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C18H12O4
• Molecular Weight: 292.3 g/mol

Description

3-(benzofuran-2-yl)-7-methoxy-4H-chromen-4-one is a complex organic compound that features both benzofuran and chromenone moieties. Benzofuran derivatives are known for their diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties .

Preparation Methods

The synthesis of 3-(benzofuran-2-yl)-7-methoxy-4H-chromen-4-one can be achieved through several synthetic routes. Another approach includes the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones . Industrial production methods often utilize microwave-assisted synthesis to enhance reaction rates and yields .

Chemical Reactions Analysis

3-(benzofuran-2-yl)-7-methoxy-4H-chromen-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of quinones.

Reduction: Reduction reactions using agents such as sodium borohydride or lithium aluminum hydride can convert the compound into its corresponding alcohols.

Common reagents and conditions used in these